Cas no 1144456-43-8 (2-6-(benzyloxy)-1H-indol-1-ylacetic acid)

2-6-(Benzyloxy)-1H-indol-1-ylacetic acid is a synthetic indole derivative with potential applications in pharmaceutical and biochemical research. Its structure features a benzyloxy substitution at the 6-position of the indole ring and an acetic acid moiety at the 1-position, making it a versatile intermediate for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of novel bioactive molecules, given its ability to interact with biological targets such as enzymes or receptors. Its well-defined chemical properties and stability under standard conditions facilitate its use in synthetic pathways. Researchers may employ it as a precursor for designing inhibitors or probes in drug discovery and mechanistic studies.
2-6-(benzyloxy)-1H-indol-1-ylacetic acid structure
1144456-43-8 structure
Product Name:2-6-(benzyloxy)-1H-indol-1-ylacetic acid
CAS No:1144456-43-8
MF:C17H15NO3
MW:281.305904626846
MDL:MFCD11982992
CID:4681381
PubChem ID:39000077
Update Time:2025-10-29

2-6-(benzyloxy)-1H-indol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • [6-(benzyloxy)-1H-indol-1-yl]acetic acid
    • 2-(6-(Benzyloxy)-1H-indol-1-yl)acetic acid
    • 2-[6-(benzyloxy)-1H-indol-1-yl]acetic acid
    • STK648004
    • BBL032127
    • [6-(benzyloxy)indol-1-yl]acetic acid
    • 1H-indole-1-acetic acid, 6-(phenylmethoxy)-
    • 2-6-(benzyloxy)-1H-indol-1-ylacetic acid
    • MDL: MFCD11982992
    • Inchi: 1S/C17H15NO3/c19-17(20)11-18-9-8-14-6-7-15(10-16(14)18)21-12-13-4-2-1-3-5-13/h1-10H,11-12H2,(H,19,20)
    • InChI Key: PQMINNOUHIVWIO-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC2C=CN(CC(=O)O)C=2C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 354
  • Topological Polar Surface Area: 51.5

2-6-(benzyloxy)-1H-indol-1-ylacetic acid Security Information

  • HazardClass:IRRITANT

2-6-(benzyloxy)-1H-indol-1-ylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM261052-5g
2-(6-(Benzyloxy)-1H-indol-1-yl)acetic acid
1144456-43-8 95%+
5g
$711 2021-08-18
Chemenu
CM261052-1g
2-(6-(Benzyloxy)-1H-indol-1-yl)acetic acid
1144456-43-8 95%+
1g
$324 2023-02-03
Matrix Scientific
065288-500mg
[6-(Benzyloxy)-1H-indol-1-yl]acetic acid
1144456-43-8
500mg
$237.00 2023-09-09
Enamine
EN300-303293-0.05g
2-[6-(benzyloxy)-1H-indol-1-yl]acetic acid
1144456-43-8 95.0%
0.05g
$262.0 2025-03-19
Enamine
EN300-303293-0.1g
2-[6-(benzyloxy)-1H-indol-1-yl]acetic acid
1144456-43-8 95.0%
0.1g
$392.0 2025-03-19
Enamine
EN300-303293-0.25g
2-[6-(benzyloxy)-1H-indol-1-yl]acetic acid
1144456-43-8 95.0%
0.25g
$559.0 2025-03-19
Enamine
EN300-303293-0.5g
2-[6-(benzyloxy)-1H-indol-1-yl]acetic acid
1144456-43-8 95.0%
0.5g
$879.0 2025-03-19
Enamine
EN300-303293-1.0g
2-[6-(benzyloxy)-1H-indol-1-yl]acetic acid
1144456-43-8 95.0%
1.0g
$1129.0 2025-03-19
Enamine
EN300-303293-2.5g
2-[6-(benzyloxy)-1H-indol-1-yl]acetic acid
1144456-43-8 95.0%
2.5g
$2211.0 2025-03-19
Enamine
EN300-303293-5.0g
2-[6-(benzyloxy)-1H-indol-1-yl]acetic acid
1144456-43-8 95.0%
5.0g
$3273.0 2025-03-19

Additional information on 2-6-(benzyloxy)-1H-indol-1-ylacetic acid

Introduction to 2-6-(benzyloxy)-1H-indol-1-ylacetic acid (CAS No. 1144456-43-8)

2-6-(benzyloxy)-1H-indol-1-ylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1144456-43-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the indole derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 2-6-(benzyloxy)-1H-indol-1-ylacetic acid, particularly the presence of a benzyloxy group and an acetic acid moiety attached to an indole core, contribute to its unique chemical properties and biological interactions.

The indole scaffold is a prominent structural motif in natural products and pharmacologically active agents, exhibiting a broad spectrum of biological functions ranging from antimicrobial and anti-inflammatory effects to modulation of neurological and cardiovascular pathways. The introduction of the benzyloxy substituent at the 2-6 position of the indole ring enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for further pharmacological exploration. Additionally, the terminal acetic acid group provides a carboxylic acid functionality, which can be utilized for further derivatization or conjugation with other bioactive molecules.

In recent years, there has been a surge in research focused on indole derivatives due to their reported efficacy in various disease models. Specifically, compounds with structural analogs of 2-6-(benzyloxy)-1H-indol-1-ylacetic acid have shown promise in preclinical studies as modulators of signaling pathways involved in cancer progression, neurodegeneration, and metabolic disorders. The benzyloxy group, in particular, has been implicated in enhancing binding affinity to certain protein targets, thereby improving the pharmacokinetic profile of drug candidates.

One of the most compelling aspects of 2-6-(benzyloxy)-1H-indol-1-ylacetic acid is its potential role as a scaffold for drug discovery. The indole core can interact with a variety of biological targets, including enzymes and receptors, while the benzyloxy and acetic acid groups provide additional points for structural optimization. This flexibility allows medicinal chemists to modify key pharmacophoric elements while retaining the core biological activity. Recent advances in computational chemistry and high-throughput screening have further accelerated the process of identifying novel derivatives with enhanced therapeutic properties.

The synthesis of 2-6-(benzyloxy)-1H-indol-1-ylacetic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of an indole precursor, followed by selective introduction of the benzyloxy group at the 2 or 6 position. Subsequent modification at the 1-position with an acetic acid side chain completes the molecular structure. Techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve regioselective functionalization, ensuring that desired substitutions occur without unwanted side products.

The chemical stability of 2-6-(benzyloxy)-1H-indol-1-ylacetic acid under various conditions is another critical consideration in its development as a pharmaceutical agent. Studies have demonstrated that this compound exhibits good stability under physiological conditions, making it suitable for formulation into oral or injectable medications. Furthermore, its solubility profile can be modulated through structural modifications, which is essential for achieving optimal bioavailability. These properties make it an attractive candidate for further clinical investigation.

In conclusion, 2-6-(benzyloxy)-1H-indol-1-ylacetic acid (CAS No. 1144456-43-8) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Its indole core, combined with functional groups such as the benzyloxy and acetic acid moieties, positions it as a versatile scaffold for drug discovery. As research continues to uncover new biological functions associated with indole derivatives, compounds like 2-6-(benzyloxy)-1H-indol-1-ylacetic acid are poised to play a crucial role in developing next-generation therapeutics for various human diseases.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD